![molecular formula C9H10F2O2 B1441931 2-[4-(Difluoromethoxy)phenyl]ethan-1-ol CAS No. 872046-13-4](/img/structure/B1441931.png)
2-[4-(Difluoromethoxy)phenyl]ethan-1-ol
Cat. No. B1441931
M. Wt: 188.17 g/mol
InChI Key: QHCZMLWSRRFIBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:14].[CH3:16][CH2:17][OH:18].[F:1][CH:2]([O:3][c:4]1[cH:5][cH:6][c:7]([CH2:10][CH:11]=[O:12])[cH:8][cH:9]1)[F:13].[Na+:15]>>[F:1][CH:2]([O:3][c:4]1[cH:5][cH:6][c:7]([CH2:10][CH2:11][OH:12])[cH:8][cH:9]1)[F:13]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=CCc1ccc(OC(F)F)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OCCc1ccc(OC(F)F)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
